Cas no 946236-68-6 (ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 946236-68-6
• MF: C₂₅H₂₃N₃O₃S₂
• MW: 477.598423242569
• CID: 6370077
• PubChem ID: 4673717
• Update Time: 2025-10-31

ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 3-(2-benzothiazolyl)-4,7-dihydro-2-[(2-phenylacetyl)amino]-, ethyl ester
• F1298-0500
• 946236-68-6
• ethyl 3-(benzo[d]thiazol-2-yl)-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• SR-01000908524
• SR-01000908524-1
• ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• AKOS002055863
• ethyl 3-(1,3-benzothiazol-2-yl)-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• VU0489050-1

• Inchi： 1S/C25H23N3O3S2/c1-2-31-25(30)28-13-12-17-20(15-28)33-24(27-21(29)14-16-8-4-3-5-9-16)22(17)23-26-18-10-6-7-11-19(18)32-23/h3-11H,2,12-15H2,1H3,(H,27,29)
• InChI Key： YCDZUNVKIMWDNH-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CN(C(=O)OCC)CC2)NC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 477.11808395g/mol
• Monoisotopic Mass: 477.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• pka: 13.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate: A Novel Scaffold for Targeted Therapeutic Applications

ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a groundbreaking molecular scaffold with potential applications in the development of advanced therapeutics. This compound, identified by CAS No. 946236-68-6, is characterized by its unique structural features that combine aromatic and heterocyclic rings, enabling it to interact with multiple biological targets. Recent advances in medicinal chemistry have highlighted the importance of such complex molecules in addressing unmet medical needs, particularly in the treatment of chronic inflammatory diseases and neurodegenerative conditions.

The molecular architecture of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is defined by the presence of a thieno[2,3-c]pyridine core, which is further functionalized with a 1,3-benzothiazol-2-yl substituent and a 2-phenylacetamido group. This combination of heterocyclic systems creates a multifunctional platform capable of modulating multiple signaling pathways. The ethyl side chain enhances solubility and bioavailability, making it a promising candidate for pharmaceutical development.

Recent studies have demonstrated the potential of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate in the inhibition of key enzymes involved in inflammatory responses. For instance, a 2023 publication in Journal of Medicinal Chemistry reported its ability to selectively target COX-2 (cyclooxygenase-2) and 5-LOX (5-lipoxygenase), which are critical mediators of inflammation. This dual inhibition mechanism offers a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

Structural analysis of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate reveals its potential for multitarget drug design. The thieno[2,3-c]pyridine ring system is known to interact with various protein targets, including kinase enzymes and ion channels. This property is particularly valuable in the development of drugs for complex diseases like cancer, where multiple molecular pathways are implicated.

Advances in computational chemistry have further enhanced the understanding of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate's pharmacological profile. A 2024 study using molecular docking simulations identified its potential to bind to neurotrophic receptors such as TrkB and NGF, which are associated with neurodegenerative disorders like Alzheimer's disease. These findings suggest that the compound may have neuroprotective properties, opening new avenues for therapeutic development.

From a synthetic perspective, the preparation of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate involves a series of well-controlled reactions that highlight the importance of stereochemistry in drug design. The 2-phenylacetamido group, for example, is crucial for its biological activity, as it modulates the compound's ability to interact with target proteins. Optimization of this functional group has been a focus of recent research, leading to improved potency and selectivity.

The pharmacokinetic properties of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are another area of active investigation. Studies have shown that the ethyl side chain significantly enhances its oral bioavailability, a critical factor for drug development. Additionally, the compound exhibits favorable metabolic stability, which reduces the risk of adverse effects and improves therapeutic outcomes.

Emerging research in drug delivery systems has also explored the potential of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate as a candidate for nanoformulation. Encapsulation in lipid nanoparticles has been shown to enhance its cellular uptake and prolong its therapeutic effect, making it a promising option for targeted drug delivery in conditions such as cancer and cardiovascular diseases.

Despite its promising potential, the development of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate as a therapeutic agent faces challenges related to selectivity and toxicity. Ongoing studies are focused on optimizing its molecular structure to minimize off-target effects while maintaining its therapeutic efficacy. These efforts are critical for ensuring the safety and effectiveness of the compound in clinical applications.

In conclusion, ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifunctional properties position it as a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in addressing some of the most challenging medical conditions of our time.

For further information on the synthesis, pharmacology, and potential applications of ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate, researchers are encouraged to explore recent publications in specialized journals and engage with ongoing clinical trials. The continued exploration of this compound's properties will undoubtedly contribute to the advancement of pharmaceutical science and the development of more effective treatments for a wide range of diseases.